Cas no 480-26-2 (Cryptolepine)

Cryptolepine is a naturally occurring indoloquinoline alkaloid derived from the roots of Cryptolepis sanguinolenta, a plant traditionally used in African medicine. It exhibits notable antimicrobial, antiprotozoal, and anticancer properties, with research highlighting its potent activity against Plasmodium falciparum (malaria) and certain bacterial strains. Cryptolepine's planar structure enables intercalation with DNA, disrupting replication and transcription processes, which underpins its antiproliferative effects. Its broad-spectrum bioactivity and unique mechanism make it a valuable scaffold for drug development, particularly in infectious diseases and oncology. However, further studies are required to optimize its pharmacokinetics and reduce potential cytotoxicity. Available as a high-purity reference standard for research applications.

Cryptolepine structure

Product Name:Cryptolepine

CAS No:480-26-2

MF:C₁₆H₁₂N₂

MW:232.28

CID:931671

PubChem ID:82143

Update Time:2025-10-15

Cryptolepine Chemical and Physical Properties

Names and Identifiers

- cryptolepine
- Cryptolepine hydrate
- 5H-Quindoline, 5-methyl-
- 5-METHYL-5H-INDOLO[3,2-B]QUINOLINE
- AC1Q4UOU
- C09142
- CCRIS 9019
- NSC647765
- SureCN542771
- 5-methylindolo[3,2-b]quinoline
- OF1UIT4RDH
- 5-Methylquindoline
- 5-Methyl-5H-quindoline hydrate
- BDBM50412201
- Q5190964
- 5-Methyl-5H-quindoline
- DR1
- UNII-OF1UIT4RDH
- MFCD17215953
- 480-26-2
- CHEMBL119096
- CHEBI:3930
- KURWKDDWCJELSV-UHFFFAOYSA-N
- BDBM50589259
- A936359
- SCHEMBL542771
- DTXSID6037645
- CIV5_1.1
- ConMedNP.69
- 5-methylquinolo(2',3'-3,2)indole
- 5-methylindolo(3,2-b)quinoline
- 5-methyl-5H-indolo(3,2-b)quinoline
- DTXCID4017645
- Cryptolepine
- Inchi： 1S/C16H12N2/c1-18-15-9-5-2-6-11(15)10-14-16(18)12-7-3-4-8-13(12)17-14/h2-10H,1H3
- InChI Key： KURWKDDWCJELSV-UHFFFAOYSA-N
- SMILES： N1(C)C2C=CC=CC=2C=C2C1=C1C=CC=CC1=N2

Computed Properties

Exact Mass: 232.10016
Monoisotopic Mass: 232.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.3
Topological Polar Surface Area: 17.8

Experimental Properties

Solubility: DMSO: ≥5mg/mL
PSA: 15.6

Cryptolepine Security Information

Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Storage Condition：Store in a cool place. Keep container tightly closed,Store in a dry and ventilated place. Suggestedstorage temperature: 2 - 8 °C
Hazards Identification：Acute toxicity, oral (Category 4) skin irritation (Category 2) severe eye injury (Category 1) specific target organ systemic toxicity (one exposure) (Category 3)
Hazardous Material Identification：

Cryptolepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C89030-100mg	cryptolepine	480-26-2	98%	100mg	¥7998.0	2025-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	C89030-100mg	cryptolepine	480-26-2	98%	100mg	¥7998.0	2024-11-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973408-5mg	5-Methyl-5H-indolo[3,2-b]quinoline	480-26-2	98%	5mg	￥7500.00	2025-04-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M763700-5mg	5-methylindolo[3,2-b]quinoline	480-26-2	98%	5mg	¥2500.00	2025-04-14
SHANG HAI YUAN YE Biotechnology Co., Ltd.	B53007-20mg	cryptolepine	480-26-2	,HPLC≥95%	20mg	￥9800.00	2025-04-14

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Cryptolepine Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
5. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines

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(CAS:480-26-2)cryptolepine

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